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Compound of Interest

Compound Name: 6-Bromo-4-fluoroindolin-2-one

Cat. No.: B1292659

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 6-Bromo-4-fluoroindolin-2-one, a heterocyclic compound of interest in chemical
synthesis and drug discovery. The information presented herein is intended to support
laboratory research and development activities.

Physicochemical Properties

6-Bromo-4-fluoroindolin-2-one is a solid organic compound.[1] While specific experimental
data for several of its physical properties are not extensively reported in the literature, the
available information and data for structurally related compounds are summarized below.

Identified Properties of 6-Bromo-4-fluoroindolin-2-one

The following table outlines the established properties of 6-Bromo-4-fluoroindolin-2-one.
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Property Value Source
CAS Number 1000341-00-3 [11[2]
Chemical Formula CsHsBrFNO [1][2]
Molecular Weight 230.03 g/mol [1]

6-bromo-4-fluoro-1,3-
IUPAC Name ) ) [1]
dihydroindol-2-one

6-Bromo-4-fluoro-2-oxyindole,

6-bromo-4-fluoro-1,3-

Synonyms dihydroindol-2-one, 6-bromo-4-  [1]
fluoro-2,3-dihydro-1H-indol-2-
one
Appearance Solid [1]
Melting Point Not available [1]
Density Not available [1]

Predicted Properties of a Structurally Related Analog

For reference, the following table includes predicted data for the related compound, 6-Bromo-4-
fluoro-1H-indole (CAS: 885520-59-2). These values are computationally derived and should be
considered as estimates.

Property Predicted Value Source
Boiling Point 315.1+22.0°C [3]
Density 1.750 + 0.06 g/cm?3 [3]
pKa 15.47 +0.30 [3]
Appearance Off-white to light brown solid [3]

Stability and Handling
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Proper handling and storage are crucial for maintaining the integrity and safety of 6-Bromo-4-
fluoroindolin-2-one.

Chemical Stability

6-Bromo-4-fluoroindolin-2-one is stable under recommended storage conditions.[4]

I i lati

Condition Recommendation Source

Keep container tightly closed
in a dry and well-ventilated
place. For long-term storage,

Storage consider an inert atmosphere [3114]
(nitrogen or argon) at 2-8°C, a
common practice for its indole

analog.

Handle in accordance with
good industrial hygiene and
safety practices. Avoid the
Handling formation of dust and aerosols.  [4]
Use in a well-ventilated area.
Avoid contact with skin and

eyes.

Wear appropriate PPE,
_ ] including safety glasses with
Personal Protective Equipment ] ) ) [4]
side-shields and chemical-

resistant gloves.

Strong oxidizing agents.

Strong acids and bases should
Incompatible Materials also be considered as [5]

potentially incompatible based

on data for similar compounds.

» The nature of decomposition
Hazardous Decomposition _ [4]
products is not fully known.
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The following diagram illustrates a generalized workflow for the safe handling of 6-Bromo-4-
fluoroindolin-2-one in a laboratory setting.
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Safe Handling Workflow for 6-Bromo-4-fluoroindolin-2-one

Recommended Experimental Protocols

While specific experimental determinations for the physical properties of 6-Bromo-4-
fluoroindolin-2-one are not detailed in the available literature, standard analytical methods
can be employed.

Melting Point Determination (Capillary Method)

o Sample Preparation: Finely powder a small amount of 6-Bromo-4-fluoroindolin-2-one.
e Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.
 Instrumentation: Place the capillary tube in a calibrated melting point apparatus.

e Heating: Heat the sample at a steady rate (e.g., 1-2 °C per minute) near the expected
melting point.

o Observation: Record the temperature range from the appearance of the first liquid droplet to
the complete liquefaction of the sample.

Stability Assessment (Thermogravimetric Analysis -
TGA)

o Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of 6-
Bromo-4-fluoroindolin-2-one into a TGA sample pan.

e Instrumentation: Place the sample pan in the TGA furnace.

e Analysis Conditions: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at
a constant heating rate (e.g., 10 °C per minute) over a defined temperature range (e.g., 25
°C to 600 °C).

o Data Acquisition: Record the sample weight as a function of temperature.
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« Interpretation: Analyze the resulting TGA curve to identify the onset of decomposition,
indicated by a significant loss of mass.

Signaling Pathways and Biological Activity

Currently, there is no available information in the reviewed literature detailing the involvement
of 6-Bromo-4-fluoroindolin-2-one in specific biological signaling pathways. Further research
is required to elucidate its pharmacological and biological activities.

The diagram below illustrates a logical workflow for investigating the potential biological activity
of a novel compound like 6-Bromo-4-fluoroindolin-2-one.
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Workflow for Biological Activity Investigation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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